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Compound of Interest

Compound Name: Thiazinamium

Cat. No.: B1212724 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Thiazinamium methylsulfate is a quaternary ammonium compound and a phenothiazine

derivative classified as an antihistamine.[1][2] Its primary mechanism of action involves the

blockade of histamine H1 receptors, although, like other phenothiazines, it may exhibit a range

of other pharmacological activities. These compounds have been investigated for various

applications beyond their antihistaminic effects, including potential anticancer properties, due to

their ability to influence cellular processes such as apoptosis and signaling pathways.[3][4]

These application notes provide detailed protocols for the preparation of Thiazinamium
methylsulfate stock solutions for use in cell culture experiments, as well as guidelines for

determining appropriate working concentrations and assessing cytotoxicity.

Physicochemical Properties of Thiazinamium
Methylsulfate
A summary of the key physicochemical properties of Thiazinamium methylsulfate is presented

in Table 1. This information is critical for the accurate preparation of stock solutions and for

understanding the compound's behavior in aqueous and non-aqueous solutions.
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Property Value Reference

CAS Number 58-34-4 [1]

Molecular Formula C19H26N2O4S2 [1]

Molecular Weight 410.55 g/mol [1]

Appearance Crystals [1]

Solubility (at 25°C)

~10% in water; Freely soluble

in absolute ethanol; Sparingly

soluble in acetone; Practically

insoluble in ether and

benzene.

[1]

Stability Discolors on exposure to light. [1]

Preparation of Thiazinamium Methylsulfate Stock
Solutions
The preparation of a sterile, accurate, and stable stock solution is the first critical step for any in

vitro experiment. Thiazinamium methylsulfate's solubility in water and ethanol provides

flexibility in the choice of solvent.[1] For cell culture applications, it is common to prepare a

concentrated stock solution that can be further diluted to the final working concentration in the

cell culture medium.

Materials
Thiazinamium methylsulfate powder

Sterile, deionized, and purified water (e.g., cell culture grade water)

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile conical tubes (15 mL and 50 mL)

Sterile serological pipettes
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Calibrated analytical balance

Vortex mixer

Sterile syringe filters (0.22 µm pore size)

Sterile syringes

Laminar flow hood or biological safety cabinet

Protocol for 10 mM Aqueous Stock Solution
Calculation: To prepare a 10 mM stock solution, calculate the required mass of

Thiazinamium methylsulfate using its molecular weight (410.55 g/mol ).

For 10 mL of a 10 mM solution:

Mass (g) = 10 x 10-3 mol/L * 0.010 L * 410.55 g/mol = 0.041055 g = 41.055 mg

Weighing: In a sterile conical tube, accurately weigh 41.055 mg of Thiazinamium
methylsulfate powder using a calibrated analytical balance.

Dissolution: Add a small volume of sterile water (e.g., 5 mL) to the tube. Vortex thoroughly

until the powder is completely dissolved.

Volume Adjustment: Add sterile water to bring the final volume to 10 mL.

Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a

new sterile conical tube.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes

(e.g., 100 µL or 500 µL) in sterile microcentrifuge tubes. Store the aliquots at -20°C. Protect

from light.

Protocol for 10 mM DMSO Stock Solution
While Thiazinamium methylsulfate is water-soluble, some researchers prefer to use DMSO for

preparing stock solutions of small molecules.
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Calculation: The mass calculation is the same as for the aqueous stock solution (41.055 mg

for 10 mL of 10 mM solution).

Weighing: Accurately weigh 41.055 mg of Thiazinamium methylsulfate powder into a sterile

conical tube.

Dissolution: Add a small volume of cell culture grade DMSO (e.g., 5 mL) to the tube. Vortex

until the powder is completely dissolved.

Volume Adjustment: Add DMSO to bring the final volume to 10 mL.

Sterilization: While DMSO is generally considered sterile, if there are concerns about

contamination, the solution can be filtered through a DMSO-compatible 0.22 µm syringe filter

(e.g., PTFE).

Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile tubes

suitable for cryogenic storage. Store at -20°C or -80°C. Protect from light.

Note: When using a DMSO stock solution, ensure the final concentration of DMSO in the cell

culture medium does not exceed a level that is toxic to the specific cell line being used

(typically <0.5%).

Experimental Protocols
Workflow for Stock Solution Preparation and Use
The following diagram illustrates the general workflow from preparing the stock solution to its

application in cell culture experiments.
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Caption: Workflow for preparing and using Thiazinamium methylsulfate stock solutions.
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Determination of Working Concentration and
Cytotoxicity
It is crucial to determine the optimal working concentration of Thiazinamium methylsulfate that

elicits the desired biological effect without causing significant cytotoxicity. A dose-response

experiment is recommended. Phenothiazine derivatives have been reported to exhibit cytotoxic

effects, with IC50 values often in the micromolar range, depending on the cell line.

Protocol: Cytotoxicity Assay (MTT or Resazurin-based)

Cell Seeding: Seed cells in a 96-well plate at a predetermined density to ensure they are in

the exponential growth phase at the time of treatment. Incubate for 24 hours.

Compound Dilution: Prepare a serial dilution of the Thiazinamium methylsulfate stock

solution in a complete cell culture medium to achieve a range of final concentrations (e.g.,

0.1 µM to 100 µM). Include a vehicle control (medium with the same concentration of

solvent, e.g., water or DMSO, as the highest drug concentration).

Cell Treatment: Remove the old medium from the cells and replace it with the medium

containing the different concentrations of Thiazinamium methylsulfate.

Incubation: Incubate the cells for a period relevant to the planned experiment (e.g., 24, 48, or

72 hours).

Viability Assay:

For MTT assay: Add MTT reagent to each well and incubate for 2-4 hours. Then, add the

solubilization solution and read the absorbance.

For Resazurin assay: Add resazurin solution to each well and incubate for 1-4 hours. Read

the fluorescence.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the

vehicle control. Plot the results to determine the IC50 value (the concentration at which 50%

of cell viability is inhibited).

Table 2: Example of Cytotoxicity Data Presentation
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Thiazinamium Methylsulfate (µM) % Cell Viability (Mean ± SD)

0 (Vehicle Control) 100 ± 5.2

1 98.1 ± 4.5

5 92.5 ± 6.1

10 85.3 ± 5.8

25 60.7 ± 7.2

50 48.9 ± 6.5

100 20.1 ± 4.9

Potential Signaling Pathways
Phenothiazine derivatives can modulate various cellular signaling pathways. While the primary

action of Thiazinamium methylsulfate is as an antihistamine, its broader effects may involve

pathways commonly affected by this class of compounds, such as those related to cell

proliferation and survival. The diagram below illustrates a hypothetical signaling cascade that

could be influenced by a phenothiazine derivative.
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Caption: Hypothetical signaling pathways potentially modulated by Thiazinamium
methylsulfate.
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Conclusion
These application notes provide a comprehensive guide for the preparation and use of

Thiazinamium methylsulfate in a cell culture setting. By following these protocols, researchers

can ensure the preparation of accurate and sterile stock solutions and determine appropriate

experimental concentrations, thereby facilitating reliable and reproducible results in the

investigation of the biological effects of this compound. It is always recommended to consult

the specific product information sheet for any additional handling and safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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